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The Cellular Antioxidant Activity (CAA) assay is a cell-based method designed to quantify the
antioxidant capacity of various compounds, such as phytochemicals, food extracts, and dietary
supplements. This assay offers a more biologically relevant model than traditional chemical
antioxidant assays by accounting for cellular uptake, metabolism, and the compound's location
within the cell. The procedure measures the ability of a test compound to inhibit the formation
of the fluorescent compound 2',7'-dichlorofluorescein (DCF) from the non-fluorescent 2',7'-
dichlorofluorescin diacetate (DCFH-DA) probe within cultured cells. Peroxyl radicals, generated
by a radical initiator, oxidize the probe, and the presence of antioxidants quenches these
radicals, thereby reducing fluorescence.

Principle of the Assay

The CAA assay is based on the following principle: The cell-permeable DCFH-DA probe
diffuses into the cells, where intracellular esterases cleave the diacetate group, trapping the
non-fluorescent 2',7'-dichlorofluorescin (DCFH) inside. A radical initiator, such as 2,2'-azobis(2-
amidinopropane) dihydrochloride (ABAP), is then added to the cells, which generates peroxyl
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radicals. These radicals oxidize DCFH to the highly fluorescent DCF. Antioxidant compounds
present within the cells can scavenge the peroxyl radicals, thus inhibiting the oxidation of
DCFH and reducing the fluorescence signal. The antioxidant activity of a test sample is
guantified by measuring the reduction in fluorescence over time compared to control cells.
Quercetin, a known antioxidant, is typically used as a standard to express the antioxidant
capacity of the test samples in Quercetin Equivalents (QE).[1][2][3][4]

Data Presentation

The following table summarizes key quantitative parameters for the CAA-0225 antioxidant test,
compiled from various sources. This data is essential for designing and executing the
experiment, as well as for interpreting the results.
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Parameter Value Notes
Adherent cell lines are
required. HepG2 is a human
liver cancer cell line, HelLa is a
Cell Line HepG2, Hela, Caco-2 human cervical cancer cell

line, and Caco-2 is a human
colorectal adenocarcinoma cell
line.[1][5][6][7][8]

Seeding Density

4 x 10 - 6 x 104 cells/well

Cells should be seeded in a
96-well plate and cultured until
they reach 90-100%
confluence.[1][6][9]

The final concentration in the

DCFH-DA Concentration 25 uM - 60 uM well during the incubation step.
[2][10]
) - The final concentration in the
Radical Initiator (ABAP) , o
600 uM well to induce oxidative stress.

Concentration

[2]

Quercetin Standard

Concentrations

Varies (e.g., 0-100 puM)

A standard curve should be
generated for each assay to
quantify the antioxidant activity
of the test samples.[1][5][6]

Incubation Time with DCFH-DA

and Antioxidant

60 minutes

This allows for cellular uptake
of the probe and the test
compound.[1][5][6][9][11]

Fluorescence Reading

Every 1-5 minutes for 60

Kinetic reading is necessary to

determine the area under the

minutes
curve (AUC).[1][5][6][9]
Excitation Wavelength 480 - 485 nm
Emission Wavelength 530 - 538 nm

Example IC50 Values

Quercetin: Varies, EGCG:
~38.5 uM

IC50 values are dependent on

the specific experimental
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conditions and cell line used.
[10][12]

Experimental Protocols

This section provides a detailed, step-by-step methodology for performing the CAA-0225
antioxidant test.

Materials and Reagents
o Adherent cells (e.g., HepG2, HelLa, Caco-2)

o Cell culture medium (e.g., Williams' Medium E, DMEM)

» Fetal Bovine Serum (FBS)

» Penicillin-Streptomycin solution

o Phosphate-Buffered Saline (PBS) or Hank's Balanced Salt Solution (HBSS)
o 96-well black, clear-bottom tissue culture plates

o 2'7'-Dichlorofluorescin diacetate (DCFH-DA)

o 2,2'-Azobis(2-amidinopropane) dihydrochloride (ABAP)

e Quercetin (or other appropriate antioxidant standard)

e Test compounds

o Fluorescence microplate reader with kinetic reading capabilities and temperature control

Experimental Procedure

e Cell Seeding and Culture:

o Seed adherent cells in a 96-well black, clear-bottom plate at a density of 4 x 104 to 6 x 10*
cells per well in 100 pL of complete culture medium.[2][9]
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o Incubate the plate at 37°C in a humidified atmosphere with 5% CO2 for 24 hours, or until
the cells reach 90-100% confluence.[1][5][6]

o Preparation of Reagents:

o DCFH-DA Stock Solution: Prepare a stock solution of DCFH-DA in a suitable solvent (e.g.,
ethanol or DMSO).

o Working DCFH-DA Solution: Dilute the DCFH-DA stock solution in serum-free cell culture
medium to the desired final concentration (e.g., 50 uM for a 2X working solution). Protect
this solution from light.[1]

o ABAP Stock Solution: Prepare a stock solution of ABAP in PBS or HBSS.

o Working ABAP Solution: Dilute the ABAP stock solution in PBS or HBSS to the desired
final concentration (e.g., 600 uM). Prepare this solution fresh before use.[2]

o Quercetin Standard Solutions: Prepare a series of dilutions of quercetin in serum-free cell
culture medium to generate a standard curve.

o Test Compound Solutions: Prepare dilutions of the test compounds in serum-free cell
culture medium.

e Assay Protocol:

o Remove the culture medium from the wells and gently wash the cell monolayer once with
100 pL of PBS or HBSS.[1][5][6]

o Add 50 pL of the working DCFH-DA solution to each well.

o Add 50 uL of the quercetin standard solutions, test compound solutions, or control medium
(for control and blank wells) to the appropriate wells.

o Incubate the plate at 37°C for 60 minutes in the dark.[1][5][6][9][11]

o After incubation, carefully remove the solution from the wells and wash the cell monolayer
three times with 100 pL of PBS or HBSS.[5][6][9]
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o Add 100 pL of the working ABAP solution to all wells except for the blank wells. Add 100
puL of HBSS to the blank wells.

o Immediately place the plate in a pre-warmed (37°C) fluorescence microplate reader.

o Measure the fluorescence intensity at an excitation wavelength of 485 nm and an
emission wavelength of 538 nm.[1]

o Take kinetic readings every 1 to 5 minutes for a total of 60 minutes.[1][5][6][9]

o Data Analysis:

o Calculate the area under the curve (AUC) for the fluorescence readings over time for each
well.

o Subtract the AUC of the blank wells from the AUC of all other wells.

o Calculate the percentage inhibition of cellular antioxidant activity for each test compound
concentration using the following formula: CAA (%) = (1 - (AUC_sample / AUC_control)) *
100

o Plot the percentage inhibition against the concentration of the quercetin standards to
generate a standard curve.

o Determine the CAA value of the test compounds by comparing their percentage inhibition
to the quercetin standard curve. Results are typically expressed as micromoles of
Quercetin Equivalents (QE) per gram or milliliter of the sample.[3][4]

Visualizations
Signaling Pathway Diagram
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Caption: Chemical pathway of the Cellular Antioxidant Activity (CAA) assay.

Experimental Workflow Diagram
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Caption: Step-by-step experimental workflow for the CAA assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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